N-(3-methylbutyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-(3-methylbutyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C22H29N3O3/c1-16(2)10-11-23-22(28)21(27)18-14-25(19-9-5-4-8-17(18)19)15-20(26)24-12-6-3-7-13-24/h4-5,8-9,14,16H,3,6-7,10-13,15H2,1-2H3,(H,23,28)
• InChI Key: NKTODLSAOQRNEA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCC3
• Molecular Formula: C22H29N3O3
• Molecular Weight: 383.5 g/mol
• CAS No.: 872861-01-3

Description

N-(3-methylbutyl)-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C22H29N3O3 and its molecular weight is 383.492. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

Novel Synthesis Approaches

Innovative methods have been developed for synthesizing derivatives of 2-oxo-2-piperidin-1-ylethyl indol-3-yl acetamides, demonstrating the compound's versatility as a scaffold for medicinal chemistry. For example, the synthesis of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus showcases the compound's utility in constructing biologically active molecules with potential antibacterial properties (Kashif Iqbal et al., 2017).

Biological Activities

Some derivatives have been evaluated for their antimicrobial activities, indicating that the structural framework can be modified to target various bacterial and fungal pathogens. For instance, the synthesis and evaluation of N-substituted-2''- [(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives for antimicrobial properties highlight the compound's potential in developing new therapeutic agents (H. Khalid et al., 2014).

Pharmacological Applications

Muscarinic Agonist Activity

Research into substituted N-(silatran-1-ylmethyl)acetamides, related to the core structure of interest, shows partial muscarinic agonist activity, suggesting potential applications in treating disorders related to the cholinergic system (V. Pukhalskaya et al., 2010).

Anticancer Research

Derivatives have been synthesized and evaluated for their anticancer effects, demonstrating the compound's relevance in oncology. For example, the synthesis and characterization of biologically active 2-[1-(4-chlorobenzyl)-1H-indol-3-yl]-2-oxo-N-pyridin-4-yl acetamide highlights its role as a potent tubulin inhibitor, indicating its potential in cancer therapy (Martin Knaack et al., 2001).

Organic Chemistry and Catalysis

Catalytic Applications

The compound's framework has been utilized in catalysis, demonstrating its utility in facilitating chemical reactions. Research on nano magnetite (Fe3O4) as a catalyst for the synthesis of related compounds underlines the compound's importance in organic synthesis and material science (M. Mokhtary & Mogharab Torabi, 2017).